N-(2-((5-(4-fluorophenyl)-1H-imidazol-2-yl)thio)ethyl)cinnamamide

• IUPAC Name: (E)-N-[2-[[5-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl]ethyl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C20H18FN3OS/c21-17-9-7-16(8-10-17)18-14-23-20(24-18)26-13-12-22-19(25)11-6-15-4-2-1-3-5-15/h1-11,14H,12-13H2,(H,22,25)(H,23,24)/b11-6+
• InChI Key: BEJURNUAJLDHKU-IZZDOVSWSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)NCCSC2=NC=C(N2)C3=CC=C(C=C3)F
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)NCCSC2=NC=C(N2)C3=CC=C(C=C3)F
• Molecular Formula: C20H18FN3OS
• Molecular Weight: 367.4 g/mol

Description

“N-(2-((5-(4-fluorophenyl)-1H-imidazol-2-yl)thio)ethyl)cinnamamide” is a complex organic compound. It contains an imidazole ring, which is a five-membered planar ring that includes two nitrogen atoms, and is often found in biologically active compounds. The compound also contains a fluorophenyl group, which is a phenyl ring substituted with a fluorine atom, and a cinnamamide group, which is a cinnamic acid amide.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the imidazole ring, the fluorophenyl group, and the cinnamamide group. These groups would likely confer specific chemical properties to the compound, such as its reactivity, polarity, and potential biological activity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The imidazole ring, for example, is known to participate in various chemical reactions, including nucleophilic substitutions and electrophilic additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include the presence of the imidazole ring, the fluorophenyl group, and the cinnamamide group, as well as the overall size and shape of the molecule.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of indole derivatives, including this compound. For instance:
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Antitumor Proliferation Activity

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Antitubercular Activity

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PPAR Agonist Properties

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Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.